Cas no 2580215-34-3 (3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid)

3-{(tert-Butoxy)carbonylamino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid is a specialized heterocyclic compound featuring a fused thienopyran scaffold with a Boc-protected amino group and a carboxylic acid functionality. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The tert-butoxycarbonyl (Boc) group provides stability and selective deprotection capabilities, while the carboxylic acid moiety offers versatility for further derivatization. Its rigid thienopyran core contributes to unique steric and electronic properties, enhancing its utility in medicinal chemistry and material science applications. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale synthesis.
3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid structure
2580215-34-3 structure
Product Name:3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid
CAS No:2580215-34-3
MF:C13H17NO5S
MW:299.342782735825
CID:5660431
PubChem ID:165888616
Update Time:2025-10-31

3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27733125
    • 2580215-34-3
    • 3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
    • 3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid
    • Inchi: 1S/C13H17NO5S/c1-13(2,3)19-12(17)14-9-7-6-18-5-4-8(7)20-10(9)11(15)16/h4-6H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: SMMHVANMUCAZQT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C2COCCC1=2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 299.08274382g/mol
  • Monoisotopic Mass: 299.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 113Ų

3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27733125-1g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3
1g
$1256.0 2023-09-10
Enamine
EN300-27733125-5g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3
5g
$3645.0 2023-09-10
Enamine
EN300-27733125-10g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3
10g
$5405.0 2023-09-10
Enamine
EN300-27733125-0.05g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
0.05g
$1056.0 2025-03-19
Enamine
EN300-27733125-0.1g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
0.1g
$1106.0 2025-03-19
Enamine
EN300-27733125-0.25g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
0.25g
$1156.0 2025-03-19
Enamine
EN300-27733125-0.5g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
0.5g
$1207.0 2025-03-19
Enamine
EN300-27733125-1.0g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
1.0g
$1256.0 2025-03-19
Enamine
EN300-27733125-2.5g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
2.5g
$2464.0 2025-03-19
Enamine
EN300-27733125-5.0g
3-{[(tert-butoxy)carbonyl]amino}-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
2580215-34-3 95.0%
5.0g
$3645.0 2025-03-19

Additional information on 3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2580215-34-3 and Product Name: 3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid

The compound identified by the CAS number 2580215-34-3 and the product name 3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including an amide linkage and a thiophene ring system, makes it a versatile intermediate for constructing more intricate bioactive molecules.

Recent research in medicinal chemistry has highlighted the importance of thiophene derivatives in the design of novel therapeutic agents. The thieno[3,2-cpyran] scaffold, a fused bicyclic system incorporating a thiophene ring and a pyran ring, is known for its structural stability and biological activity. Studies have demonstrated that such scaffolds exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The specific modification at the 2-position with a tert-butoxy carbonylamino group further enhances the compound's reactivity and utility as a building block in synthetic pathways.

The (tert-butoxy)carbonylamino moiety is particularly noteworthy as it serves as an effective protecting group for amino functions during synthetic procedures. This protection is crucial in multi-step syntheses where selective functionalization is required. The stability provided by this group allows for precise control over reaction conditions, enabling chemists to manipulate other parts of the molecule without unwanted side reactions. Such control is essential in the development of complex pharmaceuticals where regioselectivity and chemoselectivity are paramount.

In the context of drug discovery, the compound's structure offers several advantages. The thiophene ring can interact with biological targets through π-stacking or hydrophobic interactions, while the amide bond can participate in hydrogen bonding networks within protein active sites. These interactions are critical for achieving high affinity and selectivity in drug design. Furthermore, the presence of both polar and non-polar regions in the molecule enhances its solubility profile, making it more amenable for formulation into various pharmaceutical delivery systems.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging molecular modeling techniques, researchers can simulate how this compound might behave within biological systems. These simulations have been instrumental in identifying potential lead structures for further optimization. For instance, virtual screening methods have been used to predict binding affinities to target enzymes and receptors, providing insights into the compound's pharmacological potential.

The synthesis of 3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid involves sophisticated organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the thiophene core followed by selective functionalization at the 2-position. The introduction of the tert-butoxy carbonylamino group requires careful handling to ensure regioselectivity and minimize byproduct formation. These synthetic challenges highlight the compound's complexity but also underscore its significance as a precursor for more advanced chemical entities.

Ongoing studies are exploring novel derivatives of this compound to expand its therapeutic applications. By modifying other positions on the thiophene ring or introducing additional functional groups, researchers aim to enhance specific biological activities. For example, incorporating hydroxyl or carboxyl groups could improve metabolic stability or target binding interactions. Such modifications are guided by structural-activity relationship (SAR) studies that correlate molecular changes with biological outcomes.

The role of this compound in medicinal chemistry extends beyond simple intermediates; it serves as a platform for innovation. Its unique structural features allow chemists to explore new chemical spaces that may yield unprecedented pharmacological effects. As drug discovery efforts continue to evolve towards more personalized and targeted therapies, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion,3-{(tert-butoxy)carbonylamino}-4H,6H,7H-thieno3,2-cpyran-2-carboxylic acid (CAS No. 2580215-34-3) exemplifies the intersection of structural complexity and functional diversity in pharmaceutical chemistry. Its potential applications in drug development are vast, driven by its unique scaffold and versatile reactivity. As research progresses,this compound will continue to be a valuable asset for scientists seeking to design innovative therapeutic agents that address unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd